2-(4-(4-Chlorophenyl)piperazin-1-yl)-2-(4-fluorophenyl)acetic acid

• IUPAC Name: 2-[4-(4-chlorophenyl)piperazin-1-yl]-2-(4-fluorophenyl)acetic acid
• InChI: InChI=1S/C18H18ClFN2O2/c19-14-3-7-16(8-4-14)21-9-11-22(12-10-21)17(18(23)24)13-1-5-15(20)6-2-13/h1-8,17H,9-12H2,(H,23,24)
• InChI Key: IKMUCFKWEOEHOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(C3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C18H18ClFN2O2
• Molecular Weight: 348.8 g/mol

Description

2-(4-(4-Chlorophenyl)piperazin-1-yl)-2-(4-fluorophenyl)acetic acid, commonly known as CFPPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology.

Mechanism of Action

CFPPAA is believed to exert its pharmacological effects by acting as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. It also has affinity for the α2-adrenergic receptor and the histamine H1 receptor.
Biochemical and Physiological Effects:
CFPPAA has been shown to increase levels of dopamine and serotonin in the prefrontal cortex and striatum of rats. It also increases levels of norepinephrine in the hippocampus. CFPPAA has been found to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

CFPPAA has several advantages for use in laboratory experiments. It has good oral bioavailability and a long half-life, which makes it suitable for use in animal studies. However, its poor solubility in water can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on CFPPAA. One area of interest is its potential use in the treatment of addiction, as it has been found to reduce cocaine self-administration in rats. Another area of interest is its potential use in the treatment of pain, as it has been shown to have analgesic effects in animal models. Additionally, further research is needed to better understand the pharmacokinetics and pharmacodynamics of CFPPAA.

Synthesis Methods

The synthesis of CFPPAA involves the reaction of 4-chlorobenzyl chloride with piperazine in the presence of sodium carbonate to form 4-(4-chlorophenyl)piperazine. This intermediate is then reacted with 4-fluorophenylacetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-(dimethylamino)pyridine (DMAP) to yield CFPPAA.

Scientific Research Applications

CFPPAA has been studied for its potential applications in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to exhibit anxiolytic and antidepressant effects in animal models, and it has also been found to have antipsychotic properties.